![molecular formula C8H5Cl2KO2S B6264911 potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate CAS No. 1007190-28-4](/img/no-structure.png)
potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate
Overview
Description
Potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate (KDPSA) is a chemical compound that has been widely studied in recent years due to its potential applications in various scientific fields. KDPSA is an organic compound that belongs to the class of organosulfur compounds, and it is an analogue of the common organic compound acetate. KDPSA has been found to have a number of interesting properties, including the ability to act as a catalyst in certain chemical reactions and its potential usage in the synthesis of other compounds.
Scientific Research Applications
Potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate has been studied for its potential applications in various scientific fields. It has been found to act as a catalyst in certain chemical reactions, and it can also be used in the synthesis of other compounds. potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate has also been studied for its potential usage in medicinal chemistry, as it has been found to have anti-inflammatory and anti-bacterial properties. Additionally, potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate has been found to have potential applications in the field of nanotechnology, as it has been found to be able to act as a nanomaterial.
Mechanism of Action
The exact mechanism of action of potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate is not yet fully understood. However, it is believed that potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate is able to act as a catalyst in certain chemical reactions due to its ability to form hydrogen bonds with other molecules. Additionally, potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate is believed to have anti-inflammatory and anti-bacterial properties due to its ability to interact with certain enzymes and proteins in the body.
Biochemical and Physiological Effects
potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate has been found to have a number of biochemical and physiological effects. It has been found to act as a catalyst in certain chemical reactions, and it has also been found to act as an anti-inflammatory and anti-bacterial agent. Additionally, potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate has been found to interact with certain enzymes and proteins in the body, and it has been found to have a number of beneficial effects on the body, including the ability to reduce inflammation and the risk of certain diseases.
Advantages and Limitations for Lab Experiments
Potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate is its ability to act as a catalyst in certain chemical reactions, which can be useful in synthesizing other compounds. Additionally, potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate is a relatively inexpensive compound, which makes it a cost-effective choice for laboratory experiments. However, potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate also has some limitations, such as its potential to cause skin irritation and its potential to cause allergic reactions in some individuals.
Future Directions
Potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate has a number of potential future directions. One potential future direction is the development of new synthesis methods for potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate, which could make it easier and more cost-effective to synthesize the compound. Additionally, further research into the biochemical and physiological effects of potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate could lead to new applications for the compound in the field of medicine. Furthermore, further research into the mechanism of action of potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate could lead to new applications in the field of nanotechnology. Finally, further research into the potential side effects of potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate could lead to new safety protocols for its use in laboratory experiments.
Synthesis Methods
Potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate can be synthesized in a number of different ways. One of the most common methods is the reaction of 2,5-dichlorophenylsulfanylacetate with potassium hydroxide in an aqueous medium. This reaction produces potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate and potassium chloride as the by-products. This method is simple and efficient, and it is often used in laboratory experiments.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate involves the reaction of 2,5-dichlorothiophenol with potassium hydroxide and chloroacetic acid.", "Starting Materials": [ "2,5-dichlorothiophenol", "Potassium hydroxide", "Chloroacetic acid" ], "Reaction": [ "Add 2,5-dichlorothiophenol to a solution of potassium hydroxide in water.", "Heat the mixture to reflux for several hours.", "Add chloroacetic acid to the reaction mixture and continue heating.", "Cool the reaction mixture and acidify with hydrochloric acid.", "Extract the product with ethyl acetate and dry over anhydrous magnesium sulfate.", "Filter and evaporate the solvent to obtain potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate as a white solid." ] } | |
CAS RN |
1007190-28-4 |
Product Name |
potassium 2-[(2,5-dichlorophenyl)sulfanyl]acetate |
Molecular Formula |
C8H5Cl2KO2S |
Molecular Weight |
275.2 |
Purity |
100 |
Origin of Product |
United States |
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